1-Allyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-prop-2-enylurea
• InChI: InChI=1S/C11H21N3O3S/c1-3-6-12-11(15)13-9-10-4-7-14(8-5-10)18(2,16)17/h3,10H,1,4-9H2,2H3,(H2,12,13,15)
• InChI Key: DDTMKIWBCAIPNR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)NCC=C
• Molecular Formula: C11H21N3O3S
• Molecular Weight: 275.37 g/mol

Description

“1-Allyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea” is a chemical compound that is utilized in diverse scientific investigations due to its unique properties and potential applications across various fields, including medicine, materials science, and environmental studies. It is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs.

Scientific Research Applications

Aryl Ketone Catalyzed Radical Allylation

A study by Kamijo et al. (2016) illustrates the catalytic introduction of an allyl group at nonacidic C(sp3)-H bonds under photoirradiation, showcasing a method where 1,2-bis(phenylsulfonyl)-2-propene serves as an allyl source. This process enables chemoselective allylation of various substances including alkanes and alcohols under neutral conditions, catalyzed solely by an organic molecule, demonstrating a significant application in the modification of molecular structures through radical allylation [Kamijo et al., 2016].

Preparation and Characterization of New Monomers

Research conducted by Pan et al. (1994) focused on the synthesis of new monomers, including a compound related to 1-Allyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea. These monomers were prepared via a reaction involving 4-amino-2,2,6,6-tetramethyl piperidine and allyl isocyanate, leading to substances characterized for their potential in polymer degradation and stability. The study contributes to the understanding of novel monomers’ synthesis and their properties, indicating the chemical's application in material science [Pan et al., 1994].

Methyltrioxorhenium-Catalyzed Epoxidations

Owens and Abu‐Omar (2000) explored the epoxidation of alkenes and allylic alcohols in ambient-temperature ionic liquid using methyltrioxorhenium and urea hydrogen peroxide, achieving excellent conversions and selectivities. This highlights the compound's role in facilitating efficient epoxidation reactions, a critical process in the synthesis of epoxides from various substrates, showing its relevance in green chemistry applications [Owens & Abu‐Omar, 2000].

Degradation of Sulfonylurea Herbicides

Saha and Kulshrestha (2002) studied the degradation of sulfosulfuron, a sulfonylurea herbicide, revealing how environmental factors influence its stability. This research provides insights into the environmental behavior of sulfonylurea compounds, including those structurally related to 1-Allyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea, underscoring the importance of understanding chemical degradation in agricultural settings [Saha & Kulshrestha, 2002].